Cas no 2291-80-7 (Carbamic acid, phenyl-,2-methylpropyl ester (9CI))

• Product Name: Carbamic acid, phenyl-,2-methylpropyl ester (9CI)
• CAS No: 2291-80-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 280668
• PubChem ID: 232375
• Update Time: 2025-04-19

Carbamic acid, phenyl-,2-methylpropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, phenyl-,2-methylpropyl ester (9CI)
• 2-methylpropyl N-phenylcarbamate
• Carbamic acid, phenyl, isobutyl ester
• Isobutyl N-phenyl carbamate
• SR-01000513204-1
• DTXSID10283105
• 2291-80-7
• Isobutyl phenylcarbamate #
• Isobutyl phenylcarbamate
• ULLHJKVIRXQCJN-UHFFFAOYSA-N
• NSC-29704
• Carbamic acid, phenyl-, 2-methylpropyl ester
• SR-01000513204
• SCHEMBL8602983
• NSC29704

• Inchi： 1S/C11H15NO2/c1-9(2)8-14-11(13)12-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,12,13)
• InChI Key： ULLHJKVIRXQCJN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)CC(C)C

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 216°Cat760mmHg
• Flash Point: 99.6°C
• Refractive Index: 1.54
• PSA: 38.33
• LogP: 2.96410